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Compound of Interest

Compound Name: 4-Chlorocatechol

Cat. No.: B124253

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of 4-
Chlorocatechol, a significant compound in environmental science and a key intermediate in
the biodegradation of various chloroaromatic pollutants. This document outlines the
experimental and predicted data for these physical properties, describes the methodologies for
their determination, and presents a relevant biochemical pathway.

Data Presentation: Melting and Boiling Points

The melting and boiling points of 4-Chlorocatechol are critical parameters for its purification,
handling, and analysis. The following table summarizes the available quantitative data for these
properties.

Physical Property Value Conditions Data Type
] ] ) Experimental

Melting Point 90-94 °C Atmospheric Pressure ]

(Literature)
90.5 °C Atmospheric Pressure  Experimental[1]
88-93 °C Atmospheric Pressure  Experimental[2]
Boiling Point 140 °C 10.5 mmHg Experimental[3]
267.1+20.0°C 760 mmHg Predicted[4]
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Experimental Protocols

Accurate determination of melting and boiling points is fundamental to characterizing a

chemical compound. The standard methods employed for a crystalline organic solid like 4-

Chlorocatechol are detailed below.

Melting Point Determination: Capillary Method

The melting point of 4-Chlorocatechol is typically determined using the capillary method,

which is a widely accepted and accurate technique.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of dry 4-Chlorocatechol is finely ground using a mortar
and pestle. The open end of a capillary tube is then pressed into the powder. The tube is
inverted and tapped gently to pack the sample into the sealed end, aiming for a sample
height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus adjacent to a calibrated thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range. For a pure compound, this range is
typically narrow (0.5-2 °C).
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Boiling Point Determination: Vacuum Distillation

Due to the relatively high boiling point of 4-Chlorocatechol at atmospheric pressure and the
potential for decomposition, its boiling point is experimentally determined under reduced
pressure (vacuum distillation).

Apparatus:

e Round-bottom flask

o Claisen adapter

« Distillation head with thermometer

e Condenser

e Receiving flask

e Vacuum source (e.g., vacuum pump or water aspirator)
e Manometer

e Heating mantle

 Stirring mechanism (e.g., magnetic stir bar)
Procedure:

o Apparatus Assembly: The distillation apparatus is assembled with all ground glass joints
properly sealed and greased to ensure a vacuum-tight system. A stir bar is placed in the
round-bottom flask containing the 4-Chlorocatechol sample.

e Pressure Reduction: The system is connected to a vacuum source, and the pressure is
gradually lowered to the desired level, as measured by a manometer.

» Heating and Distillation: The sample is heated gently with continuous stirring. As the liquid
begins to boil, the vapor rises, and the temperature is recorded from a thermometer placed
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at the vapor outlet. The boiling point is the temperature at which the liquid and vapor are in
equilibrium at the recorded pressure.

o Condensation and Collection: The vapor is then passed through a condenser, where it is
cooled and returns to a liquid state before being collected in the receiving flask. The
temperature and pressure are recorded throughout the distillation.

Mandatory Visualization: Biochemical Pathway

4-Chlorocatechol is a key intermediate in the microbial degradation of the environmental
pollutant 4-chloro-2-aminophenol. The following diagram illustrates this biochemical pathway as
observed in Burkholderia sp. RKJ 800.

Bacterial Degradation Pathway

Deaminase Catechol 1,2-Dioxygenase
4-chloro-2-aminophenol > 4-Chlorocatechol »|  3-chloro-cis,cis-muconate

Click to download full resolution via product page

Bacterial degradation pathway of 4-chloro-2-aminophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Physicochemical
Properties of 4-Chlorocatechol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124253#melting-point-and-boiling-point-of-4-
chlorocatechol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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